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For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of methyl 3-hydroxy-4,5-
dimethoxybenzoate, a naturally occurring phenolic compound. It details the molecule's
chemical and physical properties, including its molecular weight, and presents a potential
synthetic pathway. The guide also explores its known biological activities, focusing on its
antimicrobial and antioxidant properties, and discusses its potential applications in the field of
drug development.

Chemical and Physical Properties

Methyl 3-hydroxy-4,5-dimethoxybenzoate is a derivative of gallic acid and possesses a
molecular weight of 212.20 g/mol .[1] Its chemical structure and key identifiers are summarized
in the table below.
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Property Value

Molecular Formula C10H1205

Molecular Weight 212.20 g/mol

IUPAC Name methyl 3-hydroxy-4,5-dimethoxybenzoate

CAS Number 83011-43-2

SMILES COC1=CC(=CC(=C10C)0)C(=0)0C

InChlKey LCIFXEQPXQVBGL-UHFFFAOYSA-N
Synthesis

While a specific, detailed experimental protocol for the synthesis of methyl 3-hydroxy-4,5-
dimethoxybenzoate is not readily available in the cited literature, a plausible synthetic route
can be inferred from methods used for similar compounds, such as the synthesis of methyl
3,4,5-trimethoxybenzoate from gallic acid.[2][3][4] This would likely involve a two-step process:

» Esterification of Gallic Acid: Gallic acid can be esterified with methanol in the presence of an
acid catalyst, such as sulfuric acid, to produce methyl gallate.[2][3]

o Selective Methylation: The resulting methyl gallate would then undergo selective methylation
of the hydroxyl groups at positions 4 and 5. This is the more challenging step, as the
hydroxyl groups have different reactivities. Protecting group strategies may be necessary to
achieve the desired regioselectivity.

A potential, though unverified, experimental workflow is outlined below.

Experimental Protocol: Potential Synthesis of Methyl 3-
hydroxy-4,5-dimethoxybenzoate

Step 1: Esterification of Gallic Acid to Methyl Gallate

e To a solution of gallic acid in methanol, add a catalytic amount of concentrated sulfuric acid.
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» Reflux the mixture for a specified period, monitoring the reaction progress by thin-layer
chromatography (TLC).

e Upon completion, cool the reaction mixture and remove the methanol under reduced

pressure.

o Neutralize the residue with a saturated solution of sodium bicarbonate and extract the
product with an organic solvent (e.g., ethyl acetate).

e Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate in
vacuo to yield crude methyl gallate.

» Purify the crude product by recrystallization or column chromatography.
Step 2: Selective Methylation of Methyl Gallate

This step requires careful optimization to achieve selective methylation at the 4 and 5 positions
while leaving the 3-hydroxyl group free.

o Dissolve methyl gallate in a suitable solvent (e.g., acetone, DMF).

e Add a base (e.g., potassium carbonate) and a methylating agent (e.g., dimethyl sulfate or
methyl iodide). The stoichiometry of the methylating agent will be critical for achieving di-
methylation.

 Stir the reaction at a controlled temperature, monitoring for the formation of the desired
product by TLC or LC-MS.

e Once the reaction is complete, quench the reaction and work up the product by extraction
and washing.

 Purify the final product, methyl 3-hydroxy-4,5-dimethoxybenzoate, using column
chromatography.

Note: This is a generalized protocol and would require significant optimization of reaction
conditions, including solvents, bases, methylating agents, temperature, and reaction times.
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Biological Activity and Potential Applications

Methyl 3-hydroxy-4,5-dimethoxybenzoate has been identified as a gallic acid derivative with
notable biological activities, primarily as an antimicrobial and antioxidant agent.[5][6][7][8][9][10]
[11]

Antimicrobial Activity

As a phenolic compound, methyl 3-hydroxy-4,5-dimethoxybenzoate is expected to exhibit
antimicrobial properties through several mechanisms common to this class of molecules.
These mechanisms can include:

» Disruption of the Microbial Cell Membrane: Phenolic compounds can intercalate into the lipid
bilayer of bacterial cell membranes, leading to increased permeability and leakage of
intracellular components.[12]

« Inhibition of Microbial Enzymes: The hydroxyl groups and aromatic ring of phenolic
compounds can interact with and inhibit essential microbial enzymes, disrupting metabolic
pathways.[12]

 Interference with Nucleic Acid Synthesis: Some phenolic compounds have been shown to
interfere with the synthesis of DNA and RNA in microorganisms.[5]

The general antimicrobial action of phenolic compounds is depicted in the following signaling
pathway diagram.
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Caption: General antimicrobial mechanisms of phenolic compounds.

Antioxidant Activity

The antioxidant properties of methyl 3-hydroxy-4,5-dimethoxybenzoate are attributed to its
chemical structure, which is similar to that of other gallic acid derivatives. The primary
mechanism of antioxidant action for such compounds is through the donation of a hydrogen
atom from their hydroxyl groups to neutralize free radicals.[1] This process is a key aspect of
the radical scavenging activity of phenolic compounds.[13]

The antioxidant mechanism can be summarized by the following logical relationship diagram.
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Caption: Antioxidant mechanism via hydrogen atom donation.

Potential in Drug Development

The dual antimicrobial and antioxidant activities of methyl 3-hydroxy-4,5-dimethoxybenzoate
make it a compound of interest for drug development. Its ability to combat oxidative stress
could be beneficial in a variety of pathological conditions. Furthermore, its structural similarity to
other biologically active benzoates suggests it could serve as a scaffold for the development of
new therapeutic agents. For instance, a related compound, 4-hydroxy-3-methoxybenzoic acid
methyl ester, has been shown to target the Akt/NFkB cell survival signaling pathway, which is
crucial in various cancers.[12] This suggests that methyl 3-hydroxy-4,5-dimethoxybenzoate
could potentially have applications in oncology, although further research is required to
elucidate its specific mechanisms of action and therapeutic potential.
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Conclusion

Methyl 3-hydroxy-4,5-dimethoxybenzoate is a phenolic compound with established
antimicrobial and antioxidant properties. While a standardized synthesis protocol requires
further development, its chemical characteristics and biological activities make it a promising
candidate for further investigation in the fields of medicinal chemistry and drug discovery.
Future research should focus on optimizing its synthesis, elucidating its precise mechanisms of
action in relevant biological pathways, and evaluating its efficacy and safety in preclinical
models.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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